Cas no 1803791-79-8 (3,4-Diiodo-5-fluorobenzylamine)

• Product Name: 3,4-Diiodo-5-fluorobenzylamine
• CAS No: 1803791-79-8
• MF: C₇H₆FI₂N
• MW: 376.936589717865
• CID: 4989661
• Update Time: 2023-08-24

3,4-Diiodo-5-fluorobenzylamine Chemical and Physical Properties

Names and Identifiers

• 3,4-Diiodo-5-fluorobenzylamine

• Inchi： 1S/C7H6FI2N/c8-5-1-4(3-11)2-6(9)7(5)10/h1-2H,3,11H2
• InChI Key： HBUOOKOBSJWEGK-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(=C1)CN)F)I

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 2.2
• Topological Polar Surface Area: 26